Cas no 2679805-34-4 ((1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid)
(1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid
- 2679805-34-4
- EN300-28271497
- (1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid
-
- Inchi: 1S/C8H11NO4/c1-5(10)9-4-8(7(11)12)2-6(9)3-13-8/h6H,2-4H2,1H3,(H,11,12)/t6-,8-/m0/s1
- InChI Key: VPXDVPFIRPUXHM-XPUUQOCRSA-N
- SMILES: O1C[C@@H]2C[C@@]1(C(=O)O)CN2C(C)=O
Computed Properties
- Exact Mass: 185.06880783g/mol
- Monoisotopic Mass: 185.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 66.8Ų
(1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271497-1g |
(1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2679805-34-4 | 1g |
$0.0 | 2023-09-09 | ||
| Enamine | EN300-28271497-1.0g |
(1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2679805-34-4 | 1g |
$0.0 | 2023-05-25 |
(1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on (1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid
Introduction to (1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic Acid (CAS No. 2679805-34-4)
(1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid, identified by its CAS number 2679805-34-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This bicyclic structure, featuring an acetyl group and an azabicyclo framework, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry and drug development.
The compound's stereochemistry, specifically the (1S,4S) configuration, plays a crucial role in its biological activity and interaction with biological targets. The presence of both an oxygen and nitrogen atom within the bicyclic system introduces a high degree of complexity, making it a valuable scaffold for designing novel molecules with tailored pharmacological properties.
In recent years, there has been growing interest in the development of biologically active molecules derived from bicyclic structures. These compounds often exhibit enhanced binding affinity and selectivity towards specific biological targets, making them attractive candidates for therapeutic intervention. The< strong> (1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid structure represents an excellent example of such a scaffold, with its rigid three-membered ring system providing a stable platform for further functionalization.
One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmacophores. The acetyl group at the 5-position can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups that can modulate biological activity. This flexibility makes it particularly useful for exploring structure-activity relationships (SAR) and optimizing drug-like properties.
Recent studies have demonstrated the utility of< strong> (1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor for molecules targeting neurological disorders. The unique stereochemistry and electronic properties of this compound make it an ideal candidate for designing ligands that interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases.
The azabicyclo framework provides a rigid constraint that can enhance binding affinity and selectivity, while the acetyl group offers opportunities for further derivatization to improve solubility and metabolic stability. These features have made this compound a focal point in efforts to develop next-generation therapeutics with improved efficacy and reduced side effects.
In addition to its applications in drug discovery, this compound has shown promise in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular recognition processes and developing new synthetic methodologies. Researchers have leveraged its properties to design innovative catalysts and ligands for asymmetric synthesis, contributing to advancements in green chemistry and sustainable manufacturing processes.
The synthesis of< strong> (1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires precise control over reaction conditions to achieve the desired stereochemistry. However, recent advances in synthetic methodologies have made it increasingly feasible to access complex cyclic structures like this one with high enantiomeric purity.
One particularly noteworthy approach involves the use of transition metal-catalyzed reactions to construct the azabicyclo core efficiently. These methods often provide excellent yields and regioselectivity, enabling rapid access to functionalized derivatives suitable for further biological evaluation. Such advancements have significantly accelerated the development pipeline for novel bioactive molecules derived from this scaffold.
The growing body of research on< strong> (1S,4S)-5-acetyl-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid underscores its importance as a versatile building block in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for designing molecules with tailored biological activities across various therapeutic areas. As our understanding of its synthetic capabilities continues to evolve, we can expect to see even more innovative applications emerge from this promising compound.
2679805-34-4 ((1S,4S)-5-acetyl-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)